Cas no 869623-60-9 (tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate
• CAS No: 869623-60-9
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 4788485
• PubChem ID: 11522569
• Update Time: 2025-08-05

tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1-oxoisoindolin-2-yl)piperidine-1-carboxylate
• Tert-butyl 4-(3-oxo-1H-isoindol-2-yl)piperidine-1-carboxylate
• 4-(1-Oxo-1,3-dihydro-isoindol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C18H24N2O3/c1-18(2,3)23-17(22)19-10-8-14(9-11-19)20-12-13-6-4-5-7-15(13)16(20)21/h4-7,14H,8-12H2,1-3H3
• InChI Key： PIQGVDJPYOAFHM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C(C2C=CC=CC=2C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate

tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate (CAS No. 869623-60-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate (CAS No. 869623-60-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by its piperidine and isoindoline moieties, which confer it with a range of biological activities.

The structure of tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate is particularly noteworthy. It consists of a piperidine ring attached to an isoindoline ring through a carbonyl group. The tert-butyl group on the piperidine ring provides steric protection, which is crucial for maintaining the stability and reactivity of the compound during synthesis and biological assays. The presence of the isoindoline ring, particularly in its oxidized form (1-oxo), imparts additional functionality and reactivity to the molecule.

In terms of synthesis, tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate can be prepared through a multi-step process involving the reaction of piperidine derivatives with appropriate isoindoline precursors. One common approach involves the condensation of a piperidine carboxylic acid with an isoindoline derivative in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (Dicyclohexylcarbodiimide). The resulting intermediate is then oxidized to form the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound, making it more accessible for large-scale production and further research.

The biological activities of tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate have been extensively studied in various contexts. One of its key applications is in the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that it can inhibit the aggregation of amyloid-beta peptides, which are known to play a critical role in the pathogenesis of Alzheimer's disease.

Beyond its neuroprotective properties, tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate has also been explored for its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

In addition to its therapeutic applications, tert-butyl 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-1-carboxylate has also found use as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of novel probes and inhibitors targeting specific biological processes. For example, researchers have used this compound as a starting point for designing molecules that can selectively modulate G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

The pharmacokinetic properties of tert-butyl 4-(1-o xo -2 ,3 -d ihydro -1 H -i so ind ol -2 -y l )pi per id ine -1 -c ar box yla te have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development into therapeutic agents. However, ongoing research is needed to optimize these properties and ensure its safety and efficacy in human trials.

In conclusion, tert-but yl 4 -( 1 - ox o - 2 ,3 - di hy dr o - 1 H - i so i nd ol - 2 - y l ) pi pe ri di ne - 1 - ca r bo x y la te (CAS No . 869623 -60 -9 ) represents a promising molecule with diverse applications in medicinal chemistry . Its unique structure , combined with its potential therapeutic effects , makes it an important subject of ongoing research . As our understanding of this compound continues to evolve , it is likely to play an increasingly significant role in the development of new drugs and therapies for various diseases .